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Compound of Interest

Compound Name: Cyazofamid-d6

CAS No.: 1794756-25-4

Cat. No.: B586588 Get Quote

Executive Summary & Core Directive
Do not treat Cyazofamid-d6 as general organic waste. While Cyazofamid-d6 is a stable

isotopically labeled compound (non-radioactive), it retains the potent ecotoxicity of its parent

compound, Cyazofamid. It is a Quinone inside Inhibitor (QiI) targeting mitochondrial complex

III.[1][2]

The Critical Rule: The presence of the Chlorine atom on the imidazole ring mandates that this

substance be segregated into Halogenated Organic Waste streams to prevent the formation of

dioxins during improper low-temperature incineration.

Hazard Identification & Isotopic Clarification
2.1 Isotopic Status: Stable, Not Radioactive
A common misconception in analytical chemistry is that all labeled compounds are radioactive.

[1]

Cyazofamid-d6 contains Deuterium (

H), a stable isotope of hydrogen.[1]

Action: Do NOT dispose of this in radioactive waste bins (e.g.,
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C or

H streams).[1] Doing so will trigger expensive regulatory re-classification costs for your
facility.[1]

2.2 Chemical Hazard Profile
The disposal strategy is dictated by the Global Harmonized System (GHS) classification of the

parent molecule.[1]

Hazard Class Code Description
Operational
Implication

Aquatic Toxicity H410

Very toxic to aquatic

life with long-lasting

effects.[1][3][4][5][6]

ZERO release to

sink/drains.[1] All

rinsates must be

captured.[1][7]

Acute Toxicity H302/H312

Harmful if swallowed

or in contact with skin.

[1][3]

Double-glove (Nitrile)

during waste transfer.

[1]

Chemical Structure --

Contains Chlorine (Cl)

and Sulfur (S).[1][5][8]

[9]

Must be incinerated at

high temperatures

(>1100°C) with

scrubbers.[1]

Pre-Disposal Protocol: The "Cradle-to-Grave" Logic[1]
To ensure scientific integrity, we treat the disposal as the final step of the experimental

workflow. The following decision logic ensures compliance with RCRA (USA) and EWC (EU)

standards.

3.1 Waste Stream Segregation
Stream A (Solid/Neat): Expired or degraded pure standard.[1]

Stream B (Solution): Stock solutions (typically in Acetone, Acetonitrile, or Methanol).[1]

Stream C (Trace): Rinsate from vials and syringes.[1]
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3.2 Visualized Decision Logic

Cyazofamid-d6 Waste Generation

Physical State?

Solid / Neat Standard Stock Solution / Rinsate

Solid Waste Lab Pack
(Incineration)

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, ACN, Acetone)

Halogenated Organic
Waste Container

CRITICAL OVERRIDE:
Cyazofamid contains Chlorine.

Treat as Halogenated.

Trace Cl content

High-Temp Incineration
(>1100°C)

Click to download full resolution via product page
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Figure 1: Decision logic for Cyazofamid-d6 disposal. Note the critical override for non-

halogenated solvents due to the chlorinated nature of the solute.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Stock Solutions (Liquid)
Context: You have 1-5 mL of Cyazofamid-d6 dissolved in Acetonitrile or Acetone.

Select Container: Use a dedicated High-Density Polyethylene (HDPE) or glass waste

container labeled "Halogenated Organic Waste."[1]

Scientific Rationale: Even if the solvent (e.g., Acetone) is non-halogenated, the presence

of Cyazofamid (containing Cl) technically classifies the mixture as requiring halogen-

compatible incineration to prevent corrosion of standard combustion chambers or

formation of incomplete combustion byproducts.

Transfer: Pour the solution into the container using a funnel to prevent spillage.

Rinse: Rinse the original vial twice with the compatible solvent and add the rinsate to the

same waste container.[1]

Labeling: The waste tag must list:

Solvent (e.g., Acetonitrile 99%)

Active Contaminant: Cyazofamid-d6 (<1%)[1]

Hazard Checkbox: Toxic, Irritant.[1]

Scenario B: Disposal of Neat Solid (Powder)
Context: You have an expired vial with visible powder residue.[1]

Do Not Dissolve: Do not dissolve the solid just to pour it out.[1] This increases waste volume

and handling risk.[1]

Primary Containment: Keep the cap tightly closed on the original vial.
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Secondary Containment: Place the vial into a clear polyethylene zip-lock bag.

Disposal Path: Place the bagged vial into the Solid Hazardous Waste Drum (often referred to

as a "Lab Pack").

Manifesting: Ensure the Lab Pack inventory sheet lists "Cyazofamid-d6 (Solid)" to alert the

disposal vendor (TSDF) to the presence of nitrogen and sulfur, which require specific

scrubbers during incineration.[1]

Scenario C: Sharps and Syringes
Context: Syringes used for injection into LC-MS systems.[1]

Immediate Segregation: Do not recap needles.

Container: Place directly into a Chemically Contaminated Sharps Container (Red or Yellow

bin, depending on facility color codes, but distinct from Biohazard).

Labeling: Ensure the bin is labeled "Chemical Sharps - NO Biologics."

Emergency Response (Spill Protocol)
If Cyazofamid-d6 (solid or liquid) is spilled in the lab:

Isolate: Mark the area.[1][7]

PPE: Wear Nitrile gloves, lab coat, and safety goggles.[1]

Containment (Liquid): Use an absorbent pad or vermiculite.[1] Do not use water, as this

spreads the aquatic toxin.[10]

Containment (Solid): Cover with a damp paper towel to prevent dust generation, then wipe

up.[1]

Disposal: Place all cleanup materials (pads, gloves, towels) into the Solid Hazardous Waste

bin.

Regulatory Framework & Compliance
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Regulation Jurisdiction
Classification /
Requirement

RCRA USA (EPA)

Not P- or U-listed specifically.

[1] Classify as Characteristic

Waste if in flammable solvent

(D001) or generally as toxic

organic waste.[1]

EWC European Union

Code 16 05 06* (Laboratory

chemicals consisting of or

containing dangerous

substances).[1]

GHS Global

Category Acute 1 (H400):

Prevent release to

environment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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